![molecular formula C17H26O4S B5970701 8-[5-(4-carboxybutyl)-2-thienyl]octanoic acid](/img/structure/B5970701.png)
8-[5-(4-carboxybutyl)-2-thienyl]octanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-[5-(4-carboxybutyl)-2-thienyl]octanoic acid, also known as CTA, is a synthetic compound that has been widely studied for its potential therapeutic applications. This molecule belongs to the family of thiazolidinedione derivatives and has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. In
Scientific Research Applications
8-[5-(4-carboxybutyl)-2-thienyl]octanoic acid has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its anti-inflammatory properties, which have been demonstrated in vitro and in vivo. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as to reduce the activation of NF-κB, a key regulator of the inflammatory response.
Another area of research is the anti-cancer properties of this compound. Several studies have shown that this compound can induce apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth in animal models. Additionally, this compound has been shown to sensitize cancer cells to chemotherapy and radiotherapy, making it a potential adjuvant therapy for cancer treatment.
Finally, this compound has been studied for its potential anti-diabetic properties. This compound has been shown to improve insulin sensitivity, reduce blood glucose levels, and decrease the production of pro-inflammatory cytokines in animal models of diabetes. These findings suggest that this compound may be a promising therapeutic agent for the treatment of type 2 diabetes.
Mechanism of Action
The exact mechanism of action of 8-[5-(4-carboxybutyl)-2-thienyl]octanoic acid is not fully understood, but several studies have suggested that it may act through multiple pathways. One proposed mechanism is the inhibition of the NF-κB pathway, which is a key regulator of the inflammatory response. This compound has been shown to inhibit the phosphorylation and degradation of IκBα, a protein that inhibits the activation of NF-κB.
Another proposed mechanism is the activation of the AMPK pathway, which is a key regulator of energy metabolism. This compound has been shown to activate AMPK in vitro and in vivo, leading to increased glucose uptake and fatty acid oxidation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, reduce the activation of NF-κB, and induce apoptosis in cancer cells. In vivo studies have shown that this compound can reduce tumor growth, improve insulin sensitivity, and decrease blood glucose levels.
Advantages and Limitations for Lab Experiments
One advantage of using 8-[5-(4-carboxybutyl)-2-thienyl]octanoic acid in lab experiments is its relatively high yield and purity. Additionally, this compound has been extensively studied, and there is a large body of literature on its properties and potential therapeutic applications. However, one limitation is that this compound is a synthetic compound, and its effects may not fully reflect the effects of natural compounds. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 8-[5-(4-carboxybutyl)-2-thienyl]octanoic acid. One area of research is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of research is the identification of the exact mechanism of action of this compound, which may lead to the development of more targeted therapies. Finally, there is a need for more in vivo studies to evaluate the safety and efficacy of this compound in animal models and humans.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications. It exhibits anti-inflammatory, anti-cancer, and anti-diabetic properties, and its mechanism of action is not fully understood. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for research that may lead to the development of more targeted and effective therapies.
Synthesis Methods
8-[5-(4-carboxybutyl)-2-thienyl]octanoic acid can be synthesized using a multistep process that involves the condensation of 2-thiophenecarboxaldehyde with 6-bromohexanoic acid, followed by a series of reactions that lead to the formation of the final product. The yield of this synthesis method is relatively high, and the purity of the compound can be improved through recrystallization.
Properties
IUPAC Name |
8-[5-(4-carboxybutyl)thiophen-2-yl]octanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26O4S/c18-16(19)10-5-3-1-2-4-8-14-12-13-15(22-14)9-6-7-11-17(20)21/h12-13H,1-11H2,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBSQUDBHEKLHCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)CCCCC(=O)O)CCCCCCCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.